N-(2-ethoxyphenyl)-3,4-dimethoxybenzamide

• IUPAC Name: 2,4-dichloro-N-(3-methylsulfanylphenyl)benzamide
• InChI: InChI=1S/C14H11Cl2NOS/c1-19-11-4-2-3-10(8-11)17-14(18)12-6-5-9(15)7-13(12)16/h2-8H,1H3,(H,17,18)
• InChI Key: CHKAACXRIKFKQC-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H11Cl2NOS
• Molecular Weight: 312.2 g/mol

Description

N-(2-ethoxyphenyl)-3,4-dimethoxybenzamide, commonly known as Etonitazene, is a synthetic opioid drug. It was first synthesized in the 1950s and has been used in clinical trials for pain management. Etonitazene has a similar chemical structure to other opioids, such as fentanyl and morphine. However, it is much more potent than these drugs, which makes it a potential candidate for medical research.

Mechanism of Action

Etonitazene acts on the mu-opioid receptor, which is a G protein-coupled receptor. When Etonitazene binds to the receptor, it activates a signaling pathway that leads to the inhibition of neurotransmitter release. This inhibition results in the analgesic effects of the drug.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Etonitazene are similar to other opioids. It produces analgesia, sedation, and respiratory depression. It can also cause nausea, vomiting, and constipation. Etonitazene has a high potential for abuse and dependence, which makes it a controlled substance.

Advantages and Limitations for Lab Experiments

Etonitazene has several advantages for lab experiments. It is a potent agonist of the mu-opioid receptor, which makes it a useful tool for studying the opioid receptor system. It is also highly selective for the mu-opioid receptor, which reduces the potential for off-target effects. However, Etonitazene has limitations as well. It is a controlled substance, which makes it difficult to obtain for research purposes. It also has a high potential for abuse and dependence, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on Etonitazene. One area of interest is the development of new opioid drugs that have reduced potential for abuse and dependence. Another area of interest is the development of drugs that target specific opioid receptors, such as the delta-opioid receptor. Additionally, there is a need for further research on the pharmacokinetics and pharmacodynamics of Etonitazene, as well as its potential therapeutic uses.

Synthesis Methods

Etonitazene can be synthesized through a multi-step process. The starting material is 3,4-dimethoxybenzaldehyde, which is reacted with ethylamine to form the corresponding imine. This imine is then reduced with sodium borohydride to form the amine. The amine is then acylated with 2-ethoxybenzoyl chloride to form the final product, Etonitazene.

Scientific Research Applications

Etonitazene has been used in scientific research to study the opioid receptor system. It has been found to be a potent agonist of the mu-opioid receptor, which is responsible for the analgesic effects of opioids. Etonitazene has also been used to study the pharmacokinetics and pharmacodynamics of opioids.